Cas no 185148-54-3 (Benzenecarboximidamide,2-ethyl-N-hydroxy-)

Benzenecarboximidamide,2-ethyl-N-hydroxy- structure
185148-54-3 structure
Product Name:Benzenecarboximidamide,2-ethyl-N-hydroxy-
CAS No:185148-54-3
MF:C9H12N2O
MW:164.204381942749
CID:114474
PubChem ID:4153963
Update Time:2025-04-18

Benzenecarboximidamide,2-ethyl-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide,2-ethyl-N-hydroxy-
    • 2-ETHYL-N-HYDROXY-BENZAMIDINE
    • 2-ethyl-N'-hydroxybenzenecarboximidamide
    • 2-Ethyl-N'-hydroxybenzamidine
    • Benzenecarboximidamide,2-ethyl-N-hydroxy
    • DTXSID60400002
    • 185148-54-3
    • AKOS017472313
    • Inchi: 1S/C9H12N2O/c1-2-7-5-3-4-6-8(7)9(10)11-12/h3-6,12H,2H2,1H3,(H2,10,11)
    • InChI Key: XJXPWZVTRNWALA-UHFFFAOYSA-N
    • SMILES: ON=C(C1C=CC=CC=1CC)N

Computed Properties

  • Exact Mass: 164.09500
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 56.11000
  • LogP: 2.04380
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